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Compound of Interest

Compound Name: N-Methoxyanhydrovobasinediol

Cat. No.: B15589612 Get Quote

N-Methoxyanhydrovobasinediol: An In-depth
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Methoxyanhydrovobasinediol is a naturally occurring indole alkaloid isolated from plants of

the Apocynaceae family, notably Gelsemium elegans.[1][2] As a member of the complex family

of Gelsemium alkaloids, it is of interest to the fields of pharmacology and drug development.[2]

Compounds from this plant genus are known to possess a range of biological activities,

including potential anti-inflammatory and anticancer properties.[2] This document aims to

provide a comprehensive technical overview of the chemical structure and properties of N-
Methoxyanhydrovobasinediol. However, it is important to note that detailed experimental

data and in-depth biological studies on this specific compound are not widely available in the

public domain.

Chemical Structure and Properties
The fundamental chemical identity of N-Methoxyanhydrovobasinediol is established through

its molecular formula and mass. However, a detailed public record of its structure elucidation

and comprehensive spectroscopic data from primary literature remains elusive.
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General Properties
Property Value Source

Molecular Formula C₂₁H₂₆N₂O₂ [2]

Molecular Weight 338.4 g/mol [2]

CAS Number 125180-42-9 [2]

Class Indole Alkaloid [2]

Natural Source Gelsemium elegans [1]

Spectroscopic Data
Detailed experimental spectroscopic data such as ¹H-NMR, ¹³C-NMR, Mass Spectrometry

(MS), and Infrared (IR) spectroscopy for N-Methoxyanhydrovobasinediol are not readily

available in publicly accessible scientific literature. The primary source, a 1989 publication in

Phytochemistry by Lin, L.Z., et al., is expected to contain this information but could not be

accessed for this review.

Experimental Protocols
Detailed experimental protocols for the isolation, synthesis, or biological evaluation of N-
Methoxyanhydrovobasinediol are not currently available in the public scientific literature.

General alkaloid extraction procedures from Gelsemium elegans are documented, but specific

methods for this compound are not detailed.

Biological Activity and Signaling Pathways
While alkaloids from Gelsemium elegans are generally reported to have potential anti-

inflammatory and anticancer activities, specific data for N-Methoxyanhydrovobasinediol,
such as IC₅₀ values from cytotoxicity or anti-inflammatory assays, are not available.[2] Without

experimental data, no specific signaling pathways involving N-Methoxyanhydrovobasinediol
can be described.

Logical Relationships in Drug Discovery
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The process of investigating a natural product like N-Methoxyanhydrovobasinediol in a drug

discovery context follows a logical workflow. The diagram below illustrates a generalized

pathway from initial discovery to potential clinical application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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